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Compound of Interest

3-Chloro-2-methyl-5-
Compound Name: _ o
(trifluoromethyl)pyridine

Cat. No.: B060718

Notice: Information regarding the specific chemical compound "3-Chloro-2-methyl-5-
(trifluoromethyl)pyridine” is not readily available in public chemical databases and scientific
literature. Searches for its structure, IUPAC name, physicochemical properties, synthesis
protocols, and biological activity have yielded no direct results. The information presented in
this guide is based on closely related analogues, primarily 3-Chloro-2-fluoro-5-
(trifluoromethyl)pyridine, and is intended to provide a predictive overview. All data and
methodologies should be considered theoretical in the context of the requested compound until
experimentally verified.

Predicted Structure and IUPAC Name

Based on IUPAC nomenclature rules, the predicted structure and name for the requested
compound are as follows:

Predicted IUPAC Name: 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine
Predicted Chemical Structure:

Caption: Predicted molecular structure of 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine.

Predicted Physicochemical Properties
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Quantitative data for 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine is unavailable. The
following table summarizes the known properties of a structurally similar compound, 3-Chloro-
2-fluoro-5-(trifluoromethyl)pyridine, which can serve as a preliminary reference.[1]

Value (for 3-Chloro-2-
Property fluoro-5- Reference
(trifluoromethyl)pyridine)

Molecular Formula CeH2CIFaN [1]
Molecular Weight 199.53 g/mol [1]
Appearance Colorlfass- to Almost colorless
clear liquid
Boiling Point 50-55 °C at 11 mmHg
Melting Point 16-20 °C
Density 1.524 g/mL at 25 °C
Refractive Index n20/D 1.433

Potential Synthesis Routes

Detailed experimental protocols for the synthesis of 3-Chloro-2-methyl-5-
(trifluoromethyl)pyridine have not been found. However, a plausible synthetic pathway can
be extrapolated from methods used for analogous compounds. A common precursor for similar
substituted pyridines is 2,3-dichloro-5-(trifluoromethyl)pyridine.[1]

A potential, though unverified, synthetic workflow could involve the selective methylation of a
precursor.

Precursor Reaction Selective Formation e e Isolation
(.9., 2,3-dichloro-5-(trifluoromethyl)pyridine) (e.g., with organometallic reagent)

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine.
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Potential Biological Activity and Signaling Pathways

The biological activity of 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine is currently
uncharacterized. However, trifluoromethylpyridine derivatives are known to be of interest in
medicinal chemistry and drug development due to their potential biological activities.[1] For
instance, some trifluoromethylpyridine piperazine derivatives have shown potential as plant
activators with antiviral activities.

Given the lack of specific data, any discussion of signaling pathways would be highly
speculative. Research on analogous compounds suggests that such molecules can interact
with various biological targets, but this cannot be directly applied to the requested compound
without experimental evidence.

Experimental Protocols

No published experimental protocols for the synthesis, purification, or analysis of 3-Chloro-2-
methyl-5-(trifluoromethyl)pyridine were identified. For researchers interested in this
compound, the development of a novel synthetic route would be necessary. This would
typically involve:

» Retrosynthetic Analysis: To identify potential starting materials and key reactions.
¢ Reaction Optimization: Screening of catalysts, solvents, temperatures, and reaction times.

 Purification and Characterization: Development of methods for isolating the pure compound
and confirming its structure using techniques such as NMR, Mass Spectrometry, and IR
spectroscopy.

A generalized workflow for developing a synthetic protocol is illustrated below.
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Caption: General workflow for novel chemical synthesis protocol development.
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Conclusion

This technical guide highlights the current lack of available scientific information for 3-Chloro-2-
methyl-5-(trifluoromethyl)pyridine. While predictions based on similar compounds can offer
some initial insights, all properties and potential applications of this specific molecule must be
determined through experimental investigation. Researchers and drug development
professionals are encouraged to pursue the synthesis and characterization of this novel
compound to explore its potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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